Cas no 1269151-89-4 (2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride)

• Product Name: 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride
• CAS No: 1269151-89-4
• MF: C₇H₁₃ClN₄
• MW: 188.657919645309
• CID: 4584906
• Update Time: 2025-05-21

2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride

• Inchi： 1S/C7H12N4.ClH/c8-4-3-7-10-9-5-11(7)6-1-2-6;/h5-6H,1-4,8H2;1H
• InChI Key： ZQLRJVQEPWFUAO-UHFFFAOYSA-N
• SMILES： C(C1=NN=CN1C1CC1)CN.Cl

Additional information on 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride

Research Briefing on 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride (CAS: 1269151-89-4)

2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride (CAS: 1269151-89-4) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique triazole core and cyclopropyl substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and biological activities, positioning it as a candidate for further drug development.

The synthesis of 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride involves a multi-step process that includes the formation of the triazole ring and subsequent functionalization with the cyclopropyl group. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have also developed scalable protocols to facilitate its production for larger-scale evaluations, which is critical for its transition into clinical trials.

Pharmacological evaluations of 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride have revealed its affinity for specific neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest its potential utility in treating neurological and psychiatric disorders such as depression, anxiety, and schizophrenia. In vitro and in vivo studies have demonstrated its ability to modulate receptor activity with high selectivity, minimizing off-target effects and enhancing its therapeutic profile.

Recent preclinical studies have further elucidated the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate that 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride exhibits favorable bioavailability and brain penetration, which are essential for CNS-targeted therapies. Additionally, toxicological assessments have shown a promising safety profile, with no significant adverse effects observed at therapeutic doses.

Ongoing research is focused on optimizing the compound's structure-activity relationship (SAR) to enhance its efficacy and reduce potential side effects. Computational modeling and high-throughput screening are being employed to identify derivatives with improved binding affinity and metabolic stability. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the development of this compound, with the goal of advancing it into clinical trials in the near future.

In conclusion, 2-(4-cyclopropyl-4H-1,2,4-triazol-3-yl)ethan-1-amine dihydrochloride represents a promising candidate for the treatment of CNS disorders. Its unique chemical structure, combined with its favorable pharmacological and pharmacokinetic properties, positions it as a valuable tool for further research and drug development. Continued investigations into its mechanisms of action and therapeutic potential will be critical for its successful translation into clinical applications.